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Cat. No.: B046393 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Amidosulfuron is a selective, post-emergence sulfonylurea herbicide utilized for the control of

a wide spectrum of broadleaf weeds in various cereal crops.[1][2] Its mode of action involves

the inhibition of the enzyme acetolactate synthase (ALS), which is crucial for the synthesis of

branched-chain amino acids in susceptible plants. This inhibition leads to the cessation of cell

division and subsequent death of the targeted weeds.[2] These application notes provide

detailed protocols and technical information for the effective foliar application of

Amidosulfuron in a research and development setting.

Quantitative Data Summary
The following tables summarize key quantitative data for the application of Amidosulfuron in

cereals, compiled from various studies and product labels.

Table 1: Recommended Application Rates and Timings for Amidosulfuron (75% w/w Water-

Dispersible Granule Formulation)
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Crop Target Weeds
Application Rate (g
product/ha)

Crop Growth Stage
(Zadoks Scale)

Wheat (Winter &

Spring), Barley

(Winter & Spring),

Oats, Rye, Triticale,

Durum Wheat

Cleavers (Galium

aparine), and other

annual broad-leaved

weeds

30 - 40

From the two-leaf

stage (GS12) up to

and including first

awns visible (GS49)

Table 2: Efficacy of Amidosulfuron in Combination with Iodosulfuron-methyl-sodium on

Broadleaf Weeds in Soft Wheat

Treatment (g
a.i./ha)

Weed Density
Reduction (%)

Weed Dry Biomass
Reduction (%)

Soft Wheat Grain
Yield (tons/ha)

Amidosulfuron (7.5) +

Iodosulfuron (1.88)
60.7 ± 10.2 70.2 ± 3.3 Not specified

Amidosulfuron (15) +

Iodosulfuron (3.75)
95.7 ± 1.3 98.5 ± 0.5 3.65 ± 0.1

Amidosulfuron (22.5)

+ Iodosulfuron (5.63)
98.5 ± 0.5 98.8 ± 0.3 3.46 ± 0.3

Untreated Control 0 0 2.1 ± 0.2

Table 3: General Recommendations for Spray Application Parameters in Cereals

Parameter Recommendation

Spray Volume 100 - 200 L/ha

Nozzle Type Flat-fan

Pressure 220 kPa (as per one study)
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The following protocols provide a detailed methodology for conducting a field trial to evaluate

the efficacy of a foliar-applied Amidosulfuron formulation.

Objective
To determine the dose-response relationship of a new Amidosulfuron formulation on the

control of key broadleaf weeds in spring barley and to assess its crop safety.

Experimental Design
Trial Layout: Randomized Complete Block Design (RCBD)

Replicates: 4

Plot Size: 2 m x 10 m

Treatments:

T1: Untreated Control

T2: Amidosulfuron Formulation A - 20 g/ha

T3: Amidosulfuron Formulation A - 30 g/ha

T4: Amidosulfuron Formulation A - 40 g/ha

T5: Commercial Standard (Amidosulfuron 75% WDG) - 30 g/ha

T6: Weed-free Control (manual weeding)

Materials and Equipment
Spring barley seed (e.g., variety 'Planet')

Amidosulfuron formulations (experimental and standard)

Adjuvant (e.g., non-ionic surfactant at 0.1% v/v)

CO2-pressurized backpack sprayer with a boom and flat-fan nozzles
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Personal Protective Equipment (PPE)

Quadrats (e.g., 0.25 m²) for weed assessment

Harvesting equipment for small plots

Grain moisture meter and weighing scale

Methodology
Site Selection and Preparation: Select a field with a known history of uniform broadleaf weed

infestation. Prepare the seedbed according to standard agricultural practices for the region.

Sowing: Sow the spring barley at a consistent seed rate and depth across all plots.

Treatment Application:

Calibrate the sprayer to deliver a consistent spray volume (e.g., 200 L/ha) at a constant

pressure.

Apply the herbicide treatments when the barley is at the 2-4 leaf stage (Zadoks scale 12-

14) and the target weeds are at the 2-6 leaf stage.

Prepare the spray solutions for each treatment, including the recommended adjuvant.

Spray each plot uniformly, avoiding drift to adjacent plots.

Data Collection:

Weed Control Efficacy: At 14, 28, and 56 days after treatment (DAT), count the number of

individual weed species and total weeds within two randomly placed quadrats per plot.

Collect the above-ground biomass of weeds from these quadrats, dry to a constant weight,

and record the dry weight.

Crop Phytotoxicity: Visually assess crop injury at 7, 14, and 28 DAT using a 0-100% scale

(0 = no injury, 100 = crop death).
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Crop Yield: At maturity, harvest the grain from a central area of each plot. Determine the

grain yield and adjust for moisture content.

Statistical Analysis: Analyze the data using Analysis of Variance (ANOVA) appropriate for an

RCBD. Use a suitable post-hoc test (e.g., Tukey's HSD) to compare treatment means.

Visualizations
Experimental Workflow
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Caption: Experimental workflow for an Amidosulfuron efficacy trial.
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Decision Pathway for Optimal Amidosulfuron
Application

Start: Assess Need for Broadleaf Weed Control

Identify Cereal Growth Stage (Zadoks Scale)

Is Crop between GS12 and GS49?

Identify Weed Species and Growth Stage

Are Target Weeds at Susceptible Stage (e.g., 2-6 leaves)?

Yes

Delay Application

No

Proceed with Amidosulfuron Application

Yes

Consider Alternative Weed Control Strategy

No

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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